JNJ-47965567: A Technical Guide to its Mechanism of Action on the P2X7 Receptor
JNJ-47965567: A Technical Guide to its Mechanism of Action on the P2X7 Receptor
For Researchers, Scientists, and Drug Development Professionals
This document provides a detailed examination of JNJ-47965567, a potent and centrally permeable antagonist of the P2X7 receptor (P2X7R). The P2X7R is an ATP-gated ion channel that plays a critical role in neuroinflammatory processes, making it a significant therapeutic target for a range of neurological and psychiatric disorders.[1][2][3][4] JNJ-47965567 has been identified as a valuable tool for investigating the function of the central P2X7R in various CNS pathologies.[1][4][5]
Core Mechanism of Action
The P2X7 receptor is predominantly expressed on immune cells, including microglia in the central nervous system.[2][4] When activated by high concentrations of extracellular ATP, often released from damaged or stressed cells, the receptor forms a non-selective cation channel.[2][3][6] This activation leads to a rapid influx of Ca²⁺ and Na⁺ ions and an efflux of K⁺ ions.[2][6] The K⁺ efflux is a critical trigger for the assembly of the NLRP3 inflammasome, which subsequently leads to the cleavage of pro-caspase-1 into active caspase-1.[6][7] Active caspase-1 then processes pro-inflammatory cytokines, such as pro-interleukin-1β (pro-IL-1β), into their mature, secretable forms.[2][6][7]
JNJ-47965567 functions as a selective and high-affinity P2X7 receptor antagonist.[1] While initially thought to be a competitive inhibitor, further structural and activity studies have indicated that JNJ-47965567 acts as a non-competitive, negative allosteric modulator .[8][9][10][11][12] It binds to an allosteric site within the extracellular domain at the interface of two receptor protomers, distinct from the ATP-binding orthosteric site.[9][12] This binding stabilizes the receptor in a closed or non-conducting state, effectively preventing the ion flux necessary for downstream inflammatory signaling, even in the presence of the ATP agonist.[2] The primary consequence of this antagonism is the potent inhibition of IL-1β release from immune cells.[1][13]
Quantitative Data Summary
The pharmacological profile of JNJ-47965567 has been characterized across various in vitro and in vivo systems. The following tables summarize the key quantitative data.
Table 1: In Vitro Affinity and Potency of JNJ-47965567
| Parameter | Species/System | Assay Type | Value | Reference |
| pKi | Human (recombinant) | Radioligand Binding | 7.9 ± 0.07 | [1] |
| Rat (recombinant) | Radioligand Binding | 8.7 ± 0.07 | [5][14] | |
| pIC50 | Human (recombinant) | Calcium Flux | 8.3 | [13] |
| Mouse (recombinant) | Calcium Flux | 7.5 | [13] | |
| Rat (recombinant) | Calcium Flux | 7.2 | [13] | |
| Human Whole Blood | IL-1β Release | 6.7 ± 0.07 | [1][5] | |
| Human Monocytes | IL-1β Release | 7.5 ± 0.07 | [1][5] | |
| Rat Microglia | IL-1β Release | 7.1 ± 0.1 | [1][5] | |
| Rat Astrocytes | Calcium Flux | 7.5 ± 0.4 | [14] |
Table 2: In Vivo & Ex Vivo Efficacy of JNJ-47965567
| Parameter | Species | Assay Type | Value | Reference |
| Brain EC50 | Rat | Ex vivo Receptor Autoradiography | 78 ± 19 ng·mL⁻¹ | [1] |
| Functional Block | Rat | In vivo IL-1β Release (Brain) | Significant attenuation at 100 mg/kg | [1][5] |
Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. The following are protocols for key experiments used to characterize the mechanism of action of JNJ-47965567.
Radioligand Binding Assay
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Objective: To determine the binding affinity (Ki) of JNJ-47965567 for the P2X7 receptor.
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Methodology:
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Membrane Preparation: Membranes are prepared from cell lines (e.g., human 1321N1 astrocytoma cells) stably expressing the recombinant human or rat P2X7 receptor.
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Assay Conditions: Membranes are incubated with a specific radioligand for the P2X7 receptor (e.g., [³H]-A804598) and varying concentrations of the unlabeled competitor, JNJ-47965567.
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Incubation: The reaction is incubated for a defined period (e.g., 60 minutes) to reach equilibrium.
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Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.
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Quantification: The radioactivity retained on the filters is measured using liquid scintillation counting.
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Data Analysis: Non-specific binding is determined in the presence of a high concentration of a known P2X7 antagonist. The Ki values are calculated from the IC50 values using the Cheng-Prusoff equation.
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IL-1β Release Assay
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Objective: To measure the functional potency (IC50) of JNJ-47965567 in blocking P2X7R-mediated cytokine release.
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Methodology:
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Cell Preparation: Experiments are performed using human whole blood, isolated human peripheral blood mononuclear cells (PBMCs) or monocytes, or primary rat microglial cells.[1][5]
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Priming Step: Cells are primed with lipopolysaccharide (LPS) for several hours to induce the transcription and translation of pro-IL-1β.
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Antagonist Incubation: Cells are pre-incubated with varying concentrations of JNJ-47965567 for a specified time (e.g., 30 minutes).
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P2X7R Activation: The P2X7 receptor is then activated with a potent agonist, typically 2'(3')-O-(4-Benzoylbenzoyl)adenosine 5'-triphosphate (BzATP).[1][5]
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Incubation: The cells are incubated for an additional period (e.g., 1.5 hours) to allow for inflammasome activation and IL-1β release.
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Supernatant Collection: The cell supernatant is collected after centrifugation.
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Quantification: The concentration of mature IL-1β in the supernatant is quantified using a specific Enzyme-Linked Immunosorbent Assay (ELISA).
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Data Analysis: IC50 values are determined by fitting the concentration-response data to a sigmoidal dose-response curve.
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Flow Cytometry (Cationic Dye Uptake Assay)
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Objective: To assess P2X7R channel activity and its inhibition by JNJ-47965567 by measuring the uptake of a fluorescent cation.[10]
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Methodology:
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Cell Preparation: Murine J774 macrophages or other suitable cells expressing P2X7R are harvested and suspended in an appropriate buffer.[10]
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Antagonist Incubation: Cells are pre-incubated with varying concentrations of JNJ-47965567 or a vehicle control (DMSO).[10]
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Dye and Agonist Addition: A fluorescent cation dye (e.g., ethidium⁺) and a P2X7R agonist (e.g., ATP at a concentration near its EC50) are added to the cell suspension.[10]
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Incubation: The mixture is incubated at 37°C to allow for channel activation and dye uptake.
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Analysis: The fluorescence intensity of individual cells is measured using a flow cytometer. The uptake of the dye indicates P2X7R channel opening.
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Data Analysis: The inhibition of dye uptake by JNJ-47965567 is quantified and used to determine its concentration-dependent effect on channel function.
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Visualizations: Pathways and Workflows
The following diagrams illustrate the key mechanisms and experimental processes described.
Caption: P2X7R signaling cascade and the inhibitory action of JNJ-47965567.
Caption: Experimental workflow for the IL-1β release assay.
Caption: Logical flow from drug binding to therapeutic effect.
References
- 1. Pharmacological characterization of a novel centrally permeable P2X7 receptor antagonist: JNJ-47965567 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. What are P2X7 receptor antagonists and how do they work? [synapse.patsnap.com]
- 3. Frontiers | Advancements in P2X7 Antagonists: From Mechanistic Insights to Therapeutic Applications [frontiersin.org]
- 4. benchchem.com [benchchem.com]
- 5. medchemexpress.com [medchemexpress.com]
- 6. A potential therapeutic role for P2X7 receptor (P2X7R) antagonists in the treatment of inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Chronic administration of P2X7 receptor antagonist JNJ-47965567 delays disease onset and progression, and improves motor performance in ALS SOD1G93A female mice | Disease Models & Mechanisms | The Company of Biologists [journals.biologists.com]
- 8. Mechanism of action of species-selective P2X7 receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Mechanism of action of species-selective P2X(7) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. The P2X7 receptor antagonist JNJ-47965567 administered thrice weekly from disease onset does not alter progression of amyotrophic lateral sclerosis in SOD1G93A mice - PMC [pmc.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. A polycyclic scaffold identified by structure-based drug design effectively inhibits the human P2X7 receptor - PMC [pmc.ncbi.nlm.nih.gov]
- 13. JNJ 47965567 | Purinergic (P2X) Receptors | Tocris Bioscience [tocris.com]
- 14. Pharmacological characterization of a novel centrally permeable P2X7 receptor antagonist: JNJ-47965567 - PMC [pmc.ncbi.nlm.nih.gov]
